3-fluoro-4-methoxy-N-(4-(pyrrolidin-1-yl)phenethyl)benzenesulfonamide

• IUPAC Name: 3-fluoro-4-methoxy-N-[2-(4-pyrrolidin-1-ylphenyl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C19H23FN2O3S/c1-25-19-9-8-17(14-18(19)20)26(23,24)21-11-10-15-4-6-16(7-5-15)22-12-2-3-13-22/h4-9,14,21H,2-3,10-13H2,1H3
• InChI Key: OZHAATWVFFVAQB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NCCC2=CC=C(C=C2)N3CCCC3)F
• Molecular Formula: C19H23FN2O3S
• Molecular Weight: 378.5 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not well-documented. A related compound appears as a white powder with a melting point of 85–87°C.

Scientific Research Applications

Nucleophilic Aromatic Substitution Reactions

Nucleophilic aromatic substitution (NAS) reactions play a crucial role in the synthesis of complex organic compounds. Studies on reactions involving nitro-group substitutions in aromatic compounds have provided valuable insights into reaction mechanisms and kinetics, which are fundamental in designing synthetic pathways for fluorinated compounds. The reaction kinetics and the role of different catalysts and conditions in facilitating these substitutions offer a foundation for synthesizing fluorinated aromatic compounds, including those with complex substituents like pyrrolidinyl groups (Pietra & Vitali, 1972).

Corrosion Inhibition

Fluorinated compounds, including quinoline derivatives, have shown potential as corrosion inhibitors. The presence of fluorine atoms contributes to the high electron density and formation of stable chelating complexes, offering protection against metallic corrosion. This application is significant in industrial processes and materials science, where corrosion resistance is critical (Verma, Quraishi, & Ebenso, 2020).

Atmospheric Reactivity and Environmental Impact

The atmospheric reactivity of methoxyphenols, which share functional group similarity with the methoxy and phenethyl components of the target compound, has been extensively reviewed. These compounds, resulting from biomass burning, undergo various atmospheric reactions leading to secondary organic aerosol (SOA) formation. Understanding the environmental and atmospheric fate of such fluorinated compounds is essential for assessing their impact and managing their use and emissions (Liu, Chen, & Chen, 2022).

Environmental Contaminants and Remediation

The study of fluorinated alkyl substances, including their environmental occurrence, fate, and effects, provides critical insights into the challenges and strategies for managing these persistent pollutants. Research on biodegradation and the effectiveness of various remediation techniques helps inform the safe use and disposal of fluorinated compounds, emphasizing the need for environmentally benign alternatives (Munoz et al., 2019).